Cas no 79953-08-5 (2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one)

• Product name: 2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
• CAS No: 79953-08-5
• MF: C₁₂H₁₁N₅O
• MW: 241.24864
• CID: 1799356
• PubChem ID: 135743996

2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-8-(4-methylphenyl)-3,7-dihydro-6H-purin-6-one
• 2-amino-8-(4-methylphenyl)-3,7-dihydropurin-6-one
• 79953-08-5
• AKOS014995018
• 6H-Purin-6-one, 2-amino-1,9-dihydro-8-(4-methylphenyl)-
• DTXSID10229967

• Inchi： InChI=1S/C12H11N5O/c1-6-2-4-7(5-3-6)9-14-8-10(15-9)16-12(13)17-11(8)18/h2-5H,1H3,(H4,13,14,15,16,17,18)
• InChI Key： MAOSVRNCEHZUMH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NC3=C(N2)C(=O)NC(=N3)N

Computed Properties

• Exact Mass: 241.09635999g/mol
• Monoisotopic Mass: 241.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2Ų
• XLogP3: 1